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Chemical Data for MA242 Free Base

The table below summarizes the key identifiers and properties of MA242 free base found in the search

results.

Property Value

CAS Number 1049704-17-7 [1] [2]

Molecular Formula C₂₄H₂₀ClN₃O₃S [1] [2]

Molecular Weight 465.95 g/mol [1] [2]

Storage (Powder) -20°C [2]

Appearance Solid [2]

Application in Experimental Models

The search results include examples of how MA242 free base has been used in prior research, which can

inform your experimental design. The concentrations and procedures from these studies are summarized
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below.

Table 1: In Vitro Use of MA242 Free Base This table outlines the application of MA242 in cell-based

experiments.

Application Cell Lines / Model
Concentration &
Incubation

Key Outcomes

Cell Viability
Assay [3] [1]

Human pancreatic cancer
cells (e.g., Panc-1, AsPC-1);

Human pancreatic ductal
epithelium (HPDE) cells

0.05 - 5 μM for 72
hours

IC₅₀ values ranged from 0.1 to
0.4 μM in cancer cells;

significantly less toxic to normal
HPDE cells (IC₅₀ = 5.81 μM).

Western Blot
Analysis [3] [1]

Human pancreatic cancer
cells (e.g., HPAC, Panc-1,

AsPC-1)

0.1 - 0.5 μM for
24 hours

Significant decrease in MDM2
and NFAT1 protein levels.

Table 2: In Vivo Use of MA242 This table summarizes the application of MA242 in animal models.

Administration Animal Model Dosage & Regimen Key Outcomes

In Vivo
Efficacy [3]

Female athymic

nude mice
bearing

orthotopic
pancreatic

tumors

2.5 or 5 mg/kg (for Panc-1

tumors), 10 mg/kg (for AsPC-1
tumors); administered

intraperitoneally (IP), 5
days/week for several weeks.

Suppressed orthotopic tumor

growth by 56.1% to 89.5%;
resulted in almost complete

tumor regression in some
models; no significant host

toxicity observed.

Mechanism of Action

MA242 free base is a specific dual inhibitor of the MDM2 and NFAT1 oncoproteins. Its mechanism of

action can be visualized as follows:
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Safety and Handling

Based on the Safety Data Sheet (SDS) for MA242 free base, please note the following hazards and

precautions [2]:

GHS Classification: Acute toxicity (Oral, Category 4) and Aquatic toxicity (Category 1).

Hazard Statements:
H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long-lasting effects.
Precautionary Measures: Wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and impervious clothing. Avoid dust formation and ensure adequate ventilation. Do
not eat, drink, or smoke when handling the product.
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How to Proceed with Protocol Development

Since specific preparation protocols are not available in the public domain, here are steps you can take:

Consult Manufacturer Data Sheets: Suppliers like MedChemExpress or DC Chemicals may provide

technical data sheets with solubility information and suggested storage conditions for the solution
upon purchase.

Apply Standard Laboratory Practices: You may need to apply standard protocols for preparing
small molecule stock solutions. This typically involves selecting an appropriate sterile solvent (such

as DMSO), calculating the required mass for a target concentration (e.g., 10-100 mM), and
performing serial dilutions for working concentrations.

Run Pilot Experiments: Conduct small-scale experiments to confirm the solubility, stability, and
biological activity of your prepared stock solutions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. _product_DataBase_PeptideDB MA 242 free base [peptidedb.com]

2. MA242 free base|1049704-17-7|MSDS [dcchemicals.com]

3. MA242 | MDM2-NFAT1 Inhibitor [medchemexpress.com]

To cite this document: Smolecule. [MA242 free base stock solution preparation and dilution].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12903315#ma242-free-base-stock-solution-preparation-and-

dilution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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